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Compound of Interest

Compound Name: Hth-01-015

Cat. No.: B15620419

Get Quote

For researchers and drug development professionals investigating the NUAK1 signaling

pathway, the selectivity of chemical probes is paramount. This guide provides a detailed

comparison of the cross-reactivity profile of Hth-01-015, a potent NUAK1 inhibitor, against

other kinases, supported by experimental data.

Hth-01-015 has emerged as a highly selective inhibitor of NUAK1 (NUAK family SNF1-like

kinase 1), a member of the AMP-activated protein kinase (AMPK) family.[1][2][3][4][5][6] Its

utility as a chemical probe is underscored by its minimal off-target activity, allowing for precise

dissection of NUAK1-mediated cellular processes.

Potency and Selectivity Against NUAK Family
Kinases
Hth-01-015 demonstrates potent inhibition of NUAK1 with a reported half-maximal inhibitory

concentration (IC50) of 100 nM.[1][2][3][5] A key feature of its selectivity is the greater than

100-fold difference in potency against the closely related NUAK2, for which the IC50 is greater

than 10 µM.[1][3] This high degree of selectivity within the NUAK family is crucial for attributing

observed biological effects specifically to the inhibition of NUAK1.
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Kinase IC50

NUAK1 100 nM[1][2][3][5]

NUAK2 >10 µM[1][3]

Broad Kinase Cross-Reactivity Profile
To assess its broader selectivity, Hth-01-015 was profiled against a large panel of 139 or 140

different kinases.[1][2][3][5][7][8] The compound exhibited remarkable specificity, with no

significant inhibition observed for the vast majority of the kinases tested, including ten other

members of the AMPK family.[1][2][4]

However, one study noted some minor off-target effects at a concentration of 1 µM.[9] These

are detailed in the table below:

Kinase % Inhibition at 1 µM

CLK2 46%[9]

Unnamed Kinase 1 32%[9]

Unnamed Kinase 2 30%[9]

Unnamed Kinase 3 28%[9]

Unnamed Kinase 4 24%[9]

Myosin Light-Chain Kinase 23%[9]

It is important to note that these off-target inhibitions were observed at a concentration ten

times higher than the IC50 for NUAK1, suggesting that at concentrations effective for NUAK1

inhibition, Hth-01-015 remains highly selective.

Experimental Protocols
Kinase Inhibition Assay (IC50 Determination)
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The IC50 values for NUAK1 and NUAK2 were determined using an in vitro peptide kinase

assay.[1][7][8] Recombinant GST-tagged NUAK1 or NUAK2 were incubated with the substrate

peptide "Sakamototide" in the presence of [γ-32P]ATP and varying concentrations of Hth-01-
015.[7][8] The incorporation of 32P into the substrate peptide was measured to determine the

kinase activity. The percentage of kinase activity relative to a DMSO-treated control was plotted

against the inhibitor concentration, and the IC50 value was calculated using non-linear

regression analysis.[1][7][8]

Broad Kinase Profiling

The cross-reactivity of Hth-01-015 was assessed by screening against a panel of 139 other

kinases.[1][2][4][7] The screening was performed at a fixed concentration of 1 µM Hth-01-015.

[1][7][8] The activity of each kinase was measured, and the results were expressed as the

percentage of activity remaining compared to a DMSO control.[1][3][7][8] This service was

provided by The International Centre for Protein Kinase Profiling.[1][7][8]

Cellular Target Engagement
The on-target activity of Hth-01-015 in a cellular context has been validated by observing the

inhibition of phosphorylation of the known NUAK1 substrate, Myosin Phosphate-Targeting

Subunit 1 (MYPT1), at serine 445.[1][2][3][4] Furthermore, a key piece of evidence supporting

the specificity of Hth-01-015 is the identification of a gatekeeper mutation, A195T, in NUAK1.[1]

[2][4] This mutation renders NUAK1 resistant to inhibition by Hth-01-015, providing a powerful

genetic tool to confirm that the cellular effects of the inhibitor are a direct consequence of

NUAK1 engagement.[1][2][4]
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In Vitro Analysis
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Caption: Workflow for determining the kinase selectivity of Hth-01-015.

The NUAK1 signaling pathway is implicated in various cellular processes, including cell

adhesion, migration, and proliferation.[1][4][10] The high selectivity of Hth-01-015 makes it an
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invaluable tool for elucidating the specific roles of NUAK1 in these and other biological

contexts.
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Caption: Simplified NUAK1 signaling pathway and the point of inhibition by Hth-01-015.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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